Cas no 213-46-7 (Picene)

• Product Name: Picene
• CAS No: 213-46-7
• Molecular Formula: C₂₂H₁₄
• Molecular Weight: 278.3466
• MDL: MFCD00215857
• CID: 262017
• PubChem ID: 253660772

Picene Properties

Names and Identifiers

• Picene
• Picene (purified by sublimation)
• Benzo[a]chrysene
• Benzo[a]chryseneneat
• PICENE (PURITY), IRMM STANDARD
• 1,2,7,8-Dibenzphenanthrene
• 1,2:7,8-dibenzophenanthrene
• 3,4-Benzchrysene
• benzochrysene
• Pycene
• Benzo[a]chrysene (purified by sublimation)
• Benzo[a]chrysene (purified by sublimation) (>99.9%)
• Benzo(a)chrysene
• beta,beta-Binaphthyleneethene
• Dibenzo(a,i)phenanthrene
• F70R8ZBR7T
• .beta.,.beta.-Binaphthyleneethene
• Dibenzo[a,i]phenanthrene
• 1,8-Dibenzophenanthrene
• 1,7,8-Dibenzphenanthrene
• 1,2:7,8-Dibenzphenanthrene
• GBROPGWFBFCKAG
• 213-46-7
• AS-47910
• CS-0159930
• DTXSID8073895
• NS00041477
• BRN 1912414
• PICENE [IARC]
• Picene (purified by sublimation), >/=99.5%
• Q3180495
• CHEBI:33090
• NSC406006
• EINECS 205-918-7
• WLN: L F6 E6 B666J
• P1893
• Picene 10 microg/mL in Cyclohexane
• CCRIS 3964
• PICENE [MI]
• Picene; 1,2:7,8-Dibenzophenanthrene; Benzo[a]chrysene; Dibenzo[a,i]phenanthrene; NSC 406006; [5]Phenacene
• UNII-F70R8ZBR7T
• NSC-406006
• AKOS025294906
• GBROPGWFBFCKAG-UHFFFAOYSA-N
• C19500
• P2207
• MFCD00215857
• J-014005
• Picene, BCR(R) certified Reference Material
• NSC 406006
• F16777
• Picene (purified by sublimation) (>99.9%)
• beta,betaBinaphthyleneethene
• 1,2:7,8Dibenzophenanthrene
• DTXCID7036458
• 3,4Benzchrysene
• 1,2,7,8Dibenzphenanthrene
• DB-101775
• PICENE (IARC)
• b,b-Binaphthyleneethene

• MDL： MFCD00215857
• InChIKey： GBROPGWFBFCKAG-UHFFFAOYSA-N
• Inchi： 1S/C22H14/c1-3-7-17-15(5-1)9-11-21-19(17)13-14-20-18-8-4-2-6-16(18)10-12-22(20)21/h1-14H
• SMILES： C12C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=1C([H])=C([H])C1C3=C([H])C([H])=C([H])C([H])=C3C([H])=C([H])C2=1
• BRN： 1912414

Computed Properties

• Exact Mass: 278.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 278.109550447g/mol
• Heavy Atom Count: 22
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.29940
• PSA: 0.00000
• Merck: 7396
• Refractive Index: 1.8120 (estimate)
• Boiling Point: 525°C(lit.)
• Melting Point: 366°C(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 264.5±15.1 °C
• Color/Form: Very light yellow light yellow crystal powder
• λmax: 285(CH2Cl2)(lit.)
• Density: 1.1489 (estimate)

Picene Security Information

• RTECS：TJ3700000
• Safety Term：6.1(b)
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：0-10°C
• PackingGroup：III
• Signal Word：warning
• HazardClass：6.1(b)

Picene Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

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